(Z)-methyl 2-((2-cyano-3-((4-fluorophenyl)amino)-3-oxoprop-1-en-1-yl)amino)-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-[[(Z)-2-cyano-3-(4-fluoroanilino)-3-oxoprop-1-enyl]amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C20H18FN3O5/c1-27-17-8-15(20(26)29-3)16(9-18(17)28-2)23-11-12(10-22)19(25)24-14-6-4-13(21)5-7-14/h4-9,11,23H,1-3H3,(H,24,25)/b12-11-
• InChI Key: UJMZEULUTOGLEA-QXMHVHEDSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC=C(C#N)C(=O)NC2=CC=C(C=C2)F)OC
• Isomeric SMILES: COC1=C(C=C(C(=C1)C(=O)OC)N/C=C(/C#N)\C(=O)NC2=CC=C(C=C2)F)OC
• Molecular Formula: C20H18FN3O5
• Molecular Weight: 399.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as Knoevenagel condensation. In one study, a series of novel diphenyl-1H-pyrazole derivatives with a cyano substituent were synthesized starting from indole-3-carbaldehyde. The synthesized compounds were characterized using various spectroscopic methods, including FT-IR, 1H-NMR, and mass spectroscopy.

Scientific Research Applications

I have conducted a search for the scientific research applications of “(Z)-methyl 2-((2-cyano-3-((4-fluorophenyl)amino)-3-oxoprop-1-en-1-yl)amino)-4,5-dimethoxybenzoate”, but it appears that specific information on this compound’s applications is not readily available in the public domain. This could indicate that the compound is either relatively new or not widely studied within the scientific community.

However, based on related compounds and their applications mentioned in the search results, we can infer that compounds with similar structures have been studied for their potential in various fields such as:

Anti-Tubercular Drugs

Compounds with cyano and fluorophenyl groups have been investigated for their ability to inhibit mycobacterial cell wall synthesis, which is a key mechanism in anti-tubercular drugs.

Proteomics Research

Some cyano and fluorophenyl-containing compounds are used in proteomics research, which involves studying the structure and function of proteins.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, some compounds have been found to have potential anti-tubercular activity via 3D-QSAR based pharmacophore modelling, virtual screening, molecular docking, and molecular dynamics simulation studies.

Future Directions

The future directions for research on similar compounds include the development of new and effective drugs. For example, the ryanodine receptor (RyR) is a promising target for the development of novel insecticides.